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Compound of Interest

Compound Name: Jmv 167

Cat. No.: B1672972

To ensure the safe and proper disposal of the substance identified as "JMV 167," it is
imperative to first correctly identify the specific chemical compound. Initial research has
revealed multiple substances marketed or identified with similar names, each with distinct
chemical properties and requiring different disposal protocols.

Without a specific Chemical Abstracts Service (CAS) number, providing a definitive disposal
procedure is not possible and could be hazardous. The name "JMV 167" has been associated
with at least three different types of substances:

e JMV 167 (CAS No. 120775-49-7): A cholecystokinin receptor antagonist.[1]
e JWH 167 (CAS No. 864445-37-4): A synthetic cannabinoid.[2]
e RTV167: Asilicone elastomer.[3][4][5][6]

The disposal requirements for a peptide-based receptor antagonist, a synthetic cannabinoid,
and a silicone sealant are fundamentally different.

General Principles for Laboratory Chemical Waste
Disposal

For researchers, scientists, and drug development professionals, the primary source of
information for the safe handling and disposal of any chemical is its Safety Data Sheet (SDS).
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The SDS is a comprehensive document that provides detailed information about the physical
and chemical properties of a substance, its hazards, and emergency procedures.

Key sections in an SDS relevant to disposal include:

e Section 7: Handling and Storage: Provides guidance on safe handling practices and storage
conditions.[3][5][7]

e Section 8: Exposure Controls/Personal Protection: Details necessary personal protective
equipment (PPE) such as gloves, eye protection, and respiratory protection.[3][4][5][6]

e Section 13: Disposal Considerations: This section will provide specific instructions for the
disposal of the chemical, including whether it should be treated as hazardous waste and the
appropriate disposal methods.

General Step-by-Step Guidance for Chemical Disposal (pending specific SDS information):

o Consult the Safety Data Sheet (SDS): This is the most critical step. The SDS for the specific
"JMV 167" you are using will provide explicit disposal instructions.

« Identify the Waste Category: Based on the SDS and local regulations, determine if the waste
is hazardous. Characteristics of hazardous waste include ignitability, corrosivity, reactivity,
and toxicity.

o Segregate the Waste: Do not mix different types of chemical waste. Keep "IJMV 167" waste
separate from other chemical streams unless explicitly permitted by the SDS or your
institution's environmental health and safety (EHS) office.

o Use Appropriate Waste Containers: Use containers that are compatible with the chemical
and are clearly labeled with the full chemical name and hazard warnings.

» Follow Institutional Procedures: Adhere to your organization's specific protocols for chemical
waste pickup and disposal. Contact your EHS office for guidance.

o Personal Protective Equipment (PPE): Always wear appropriate PPE as specified in the SDS
when handling the chemical and its waste.[4][5] This typically includes safety glasses, lab
coats, and chemical-resistant gloves.
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Next Steps

To receive accurate and actionable disposal procedures, please provide the CAS number for
the "IMV 167" you are working with. Once the specific substance is identified, a detailed
disposal plan, including any relevant quantitative data and procedural diagrams, can be
provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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